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Compound of Interest

Compound Name: Quinapril-d5

Cat. No.: B15577063

An In-depth Technical Guide on the Physical and Chemical Properties of Quinapril-d5

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Quinapril-d5, a deuterated analog of Quinapril. It is intended for researchers,
scientists, and drug development professionals who utilize Quinapril-d5 as an internal
standard in analytical and pharmacokinetic studies. This document details its properties,
analytical methodologies, and relevant biological pathways.

Introduction

Quinapril-d5 is the deuterium-labeled version of Quinapril, a prodrug that belongs to the
angiotensin-converting enzyme (ACE) inhibitor class of medications.[1] Following oral
administration, Quinapril is metabolized into its active form, quinaprilat, which is a potent
inhibitor of ACE.[2] This enzyme is responsible for the conversion of angiotensin | to
angiotensin I, a key component in the renin-angiotensin-aldosterone system (RAAS) that
regulates blood pressure.[2] Due to its stable isotope label, Quinapril-d5 is widely used as an
internal standard for the quantification of Quinapril in biological samples by mass spectrometry-
based assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4][5]
The use of a stable isotope-labeled internal standard improves the accuracy and precision of
these analytical methods.[5]

Physical and Chemical Properties

The physical and chemical properties of Quinapril-d5 and its hydrochloride salt are
summarized in the tables below. These properties are crucial for its handling, storage, and
application in experimental settings.
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Table 1: Physical and Chemical Properties of Quinapril-d5 (Free Base)

Property Value Reference
Molecular Formula C25H25Ds5N20s5 [31[6]
Molecular Weight 443.6 g/mol [3]

CAS Number 1279029-79-6 [3]

2-(29)-2-{[(19)-1-

(ethoxycarbonyl)-3-phenyl-ds-
Formal Name propyl]amino]-1- [3]

oxopropyl]-1,2,3,4-tetrahydro-

3-isoquinolinecarboxylic acid

Synonyms Cl1-906-ds [3]
Purity >99% deuterated forms (di-ds)  [3]
Formulation Solid [3]
Solubility Soluble in Methanol [3]
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Table 2: Physical and Chemical Properties of Quinapril-d5 Hydrochloride
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Property Value Reference
Molecular Formula C25H26DsCIN20s [71[81I9]
Molecular Weight 480.01 g/mol (110718191
CAS Number 1356020-03-5 [1][7][8]

White crystalline powder (for
Appearance [10]
unlabeled form)

Melting Point 120-130°C (for unlabeled form)  [10][11]

N Soluble in water (31mg/mL for
Solubility [10]
unlabeled form)

Metabolic Pathway

Quinapril is a prodrug that is converted in the body to its active metabolite, quinaprilat. This
biotransformation is a critical step for its therapeutic activity as an ACE inhibitor.

Metabolic Activation of Quinapril
Quinapril-d5 Quinapril
(Internal Standard) (Prodrug)

Hydrolysis
Quinaprilat
(Active Metabolite)

Click to download full resolution via product page

Metabolic conversion of Quinapril to Quinaprilat.

Experimental Protocols
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The primary application of Quinapril-d5 is as an internal standard in bioanalytical methods for
the quantification of Quinapril. Below are summaries of typical experimental protocols.

LC-MS/MS Method for Quantification in Human Plasma

A common method for the analysis of Quinapril and its active metabolite, quinaprilat, in plasma
involves liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation:

Plasma samples are thawed at room temperature.

An internal standard solution containing Quinapril-d5 is added to the plasma samples.

Protein precipitation is achieved by adding an acetonitrile:methanol (8:2 v/v) mixture.[12]

The samples are vortexed and then centrifuged to pellet the precipitated proteins.

The supernatant is collected for LC-MS/MS analysis.

Chromatographic Conditions:

Column: A reverse-phase column, such as a C18 column, is typically used.[2]

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
formate) and an organic solvent (e.g., acetonitrile or methanol) is often employed.[12]

Flow Rate: A suitable flow rate is maintained for optimal separation.

Injection Volume: A small volume of the prepared sample is injected into the LC system.
Mass Spectrometric Conditions:

« lonization: Positive atmospheric pressure electrospray ionization (ESI+) is commonly used.
[12]

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for both quantification and
structural confirmation of the target compounds.[12] Specific precursor-to-product ion
transitions for Quinapril, quinaprilat, and Quinapril-d5 are monitored.
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The following diagram illustrates a typical workflow for this analytical method.
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LC-MS/MS Bioanalytical Workflow
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Role of Quinapril-d5 in Pharmacokinetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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